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Abstract: Maltose, a fundamental disaccharide, plays a significant role in biochemistry and

various industrial processes. Comprising two α-D-glucose units, its structure is defined by a

characteristic α-1,4-glycosidic bond. This guide provides a comprehensive examination of the

molecular architecture of maltose, its physicochemical properties, and the key chemical

reactions it undergoes. Furthermore, it presents detailed experimental protocols for the

structural elucidation of maltose using X-ray crystallography and Nuclear Magnetic Resonance

(NMR) spectroscopy, methodologies crucial for researchers in carbohydrate chemistry,

biochemistry, and drug development.

Molecular Structure of Maltose
Maltose, also known as malt sugar, is a disaccharide with the chemical formula C₁₂H₂₂O₁₁.[1]

[2] It is formed from the condensation of two α-D-glucose monosaccharide units.[2][3] This

linkage is a covalent bond known as a glycosidic bond, which is formed in a dehydration

reaction that eliminates one molecule of water.[1][4]

The α-1,4-Glycosidic Bond
The defining feature of maltose's structure is the α-1,4-glycosidic linkage that connects the two

glucose residues.[3][5] This nomenclature specifies:

α (alpha): The hydroxyl group on the anomeric carbon (C1) of the first glucose molecule was

oriented in the alpha position (pointing downwards in a standard Haworth projection) before

forming the bond.[4][6]
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1,4: The bond connects the anomeric carbon (C1) of the first glucose unit to the fourth

carbon (C4) of the second glucose unit.[5][6]

The formation of this bond locks the first glucose residue in its α-anomeric form. However, the

second glucose unit retains a free anomeric carbon at its C1 position. This structural feature is

responsible for many of maltose's chemical properties.
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Reactants
Products

Maltose
(C₁₂H₂₂O₁₁)

Water
(H₂O)

Maltase Enzyme
or Dilute Acid

α-D-Glucose α-D-Glucose
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High-Purity Maltose Sample

Supersaturated Aqueous Solution

Slow Evaporation → Crystal Growth

Single Crystal Selection & Mounting

Exposure to Monochromatic X-ray Beam

Record Diffraction Pattern

Calculate Electron Density Map

Build and Refine Atomic Model

Final 3D Structure
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Maltose Dissolved in D₂O

Acquire 1D Spectra (¹H, ¹³C)

Acquire 2D Spectra (COSY, HSQC, HMBC)

Assign ¹H and ¹³C Resonances via HSQC Establish Connectivity via COSY (H-H) Identify Glycosidic Linkage via HMBC (H-C over 2-3 bonds)

Integrate Data & Confirm Structure

Confirmed Molecular Structure in Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Maltose Definition, Structure & Function - Lesson | Study.com [study.com]

2. byjus.com [byjus.com]

3. alliedacademies.org [alliedacademies.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1330868?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330868?utm_src=pdf-custom-synthesis
https://study.com/academy/lesson/maltose-definition-structure-function.html
https://byjus.com/jee/maltose-structure/
https://www.alliedacademies.org/articles/exploring-the-chemistry-and-properties-of-maltose.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Maltose Formula - Structure, Composition, Properties and Functions [vedantu.com]

5. Maltose- Structure, Properties,Production and Applications. [allen.in]

6. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Structure and
Glycosidic Linkage of Maltose]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330868#maltose-structure-and-glycosidic-bond]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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